Cas no 62706-45-0 (3beta-Acetoxycacalohastine)

• Product Name: 3beta-Acetoxycacalohastine
• CAS No: 62706-45-0
• Molecular Formula: C₁₈H₂₀O₄
• Molecular Weight: 300.349005699158
• CID: 2023142

3beta-Acetoxycacalohastine Properties

Names and Identifiers

• 3beta-Acetoxycacalohastine
• [5S,(+)]-6α-Acetoxy-9-methoxy-3,4,5α-trimethyl-5,6-dihydronaphtho[2,3-b]furan
• 3-Acetoxycacalohastin
• 3-Acetoxycacalohastine
• Naphtho[2,3-b]furan-6-ol, 5,6-dihydro-9-methoxy-3,4,5-trimethyl-, acetate, (5R-cis)- (9CI)

• InChIKey： ZRFLKTSHIISUTA-UHFFFAOYSA-N
• Inchi： 1S/C18H20O4/c1-9-8-21-18-15(9)11(3)16-10(2)14(22-12(4)19)7-6-13(16)17(18)20-5/h6-8,10,14H,1-5H3
• SMILES： COC1C2=C(C(=CO2)C)C(C)=C2C=1C=CC(C2C)OC(=O)C

Computed Properties

• Exact Mass: 300.136
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.136
• Heavy Atom Count: 22
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.561
• Topological Polar Surface Area: 48.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids